methyl 3-({N-[(4-fluorophenyl)sulfonyl]-N-phenylglycyl}amino)-2-methylbenzoate

• IUPAC Name: methyl 3-[[2-(N-(4-fluorophenyl)sulfonylanilino)acetyl]amino]-2-methylbenzoate
• InChI: InChI=1S/C23H21FN2O5S/c1-16-20(23(28)31-2)9-6-10-21(16)25-22(27)15-26(18-7-4-3-5-8-18)32(29,30)19-13-11-17(24)12-14-19/h3-14H,15H2,1-2H3,(H,25,27)
• InChI Key: DCUZSJZNDIBMTL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)CN(C2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)F)C(=O)OC
• Molecular Formula: C23H21FN2O5S
• Molecular Weight: 456.5 g/mol

Description

Methyl 3-({N-[(4-fluorophenyl)sulfonyl]-N-phenylglycyl}amino)-2-methylbenzoate is a chemical compound that belongs to the class of benzoate esters. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and pharmacology.

Scientific Research Applications

Methyl 3-({N-[(4-fluorophenyl)sulfonyl]-N-phenylglycyl}amino)-2-methylbenzoate has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit significant anti-inflammatory and analgesic activities in animal models, making it a promising candidate for the development of new drugs for the treatment of pain and inflammation. Additionally, this compound has been reported to possess antitumor and antiproliferative activities against various cancer cell lines, including breast cancer, lung cancer, and colon cancer, suggesting its potential as a chemotherapeutic agent.

Mechanism of Action

The exact mechanism of action of Methyl 3-({N-[(4-fluorophenyl)sulfonyl]-N-phenylglycyl}amino)-2-methylbenzoate is not fully understood. However, it has been proposed that the compound exerts its anti-inflammatory and analgesic effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are known to be involved in the inflammatory response. This compound has also been shown to induce apoptosis in cancer cells by activating the caspase cascade, leading to the cleavage of various cellular proteins and DNA fragmentation.
Biochemical and Physiological Effects:
This compound has been reported to exhibit a range of biochemical and physiological effects in animal models. It has been shown to reduce the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in lipopolysaccharide (LPS)-induced inflammation models. Additionally, this compound has been shown to reduce the levels of oxidative stress markers such as malondialdehyde (MDA) and increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) in animal models of oxidative stress.

Advantages and Limitations for Lab Experiments

Methyl 3-({N-[(4-fluorophenyl)sulfonyl]-N-phenylglycyl}amino)-2-methylbenzoate has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity, making it suitable for use in various assays and experiments. Additionally, this compound has been shown to exhibit potent anti-inflammatory and analgesic activities in animal models, making it a useful tool for studying the mechanisms underlying these processes. However, the compound has some limitations for lab experiments, including its toxicity and potential side effects, which may limit its use in certain assays and experiments.

Future Directions

There are several future directions for the study of Methyl 3-({N-[(4-fluorophenyl)sulfonyl]-N-phenylglycyl}amino)-2-methylbenzoate. One potential direction is the development of new analogs and derivatives of the compound with improved pharmacological properties, such as increased potency and reduced toxicity. Another direction is the investigation of the molecular mechanisms underlying the anti-inflammatory, analgesic, and antitumor activities of the compound, which may lead to the identification of new targets for drug development. Additionally, the use of this compound in combination with other drugs or therapies may lead to improved treatment outcomes for various diseases.